Cas no 1184787-17-4 (5-(3-fluorophenoxy)pentan-1-ol)

• Product Name: 5-(3-fluorophenoxy)pentan-1-ol
• CAS No: 1184787-17-4
• MF: C₁₁H₁₅FO₂
• MW: 198.234007120132
• CID: 6534791
• PubChem ID: 62228818
• Update Time: 2025-07-23

5-(3-fluorophenoxy)pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 5-(3-fluorophenoxy)pentan-1-ol
• 1-Pentanol, 5-(3-fluorophenoxy)-

• Inchi： 1S/C11H15FO2/c12-10-5-4-6-11(9-10)14-8-3-1-2-7-13/h4-6,9,13H,1-3,7-8H2
• InChI Key： ZVZLJDQQYJNZGH-UHFFFAOYSA-N
• SMILES： C(O)CCCCOC1=CC=CC(F)=C1

Experimental Properties

• Density: 1.094±0.06 g/cm3(Predicted)
• Boiling Point: 290.9±20.0 °C(Predicted)
• pka: 15.13±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-(3-fluorophenoxy)pentan-1-ol

Introduction to 5-(3-fluorophenoxy)pentan-1-ol (CAS No: 1184787-17-4)

5-(3-fluorophenoxy)pentan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1184787-17-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pentyl chain linked to a phenoxy group substituted with a fluorine atom at the 3-position, exhibits structural features that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both fluorine and phenoxy moieties imparts unique electronic and steric properties, which are highly relevant in medicinal chemistry for modulating bioactivity and improving metabolic stability.

The synthesis of 5-(3-fluorophenoxy)pentan-1-ol typically involves multi-step organic transformations, including nucleophilic substitution reactions, Grignard additions, and etherification processes. The fluorine atom at the 3-position of the phenyl ring is particularly noteworthy, as fluorinated aromatic compounds are widely recognized for their enhanced binding affinity to biological targets. This attribute has been leveraged in the design of various drug candidates targeting enzymes and receptors involved in critical biological pathways.

In recent years, 5-(3-fluorophenoxy)pentan-1-ol has garnered attention in the development of small-molecule inhibitors for neurological disorders. Studies have demonstrated that phenoxypropylamine derivatives, such as analogs of this compound, can interact with serotonin and dopamine receptors with high selectivity. The fluorine substituent plays a pivotal role in optimizing these interactions by enhancing lipophilicity and reducing metabolic degradation. Furthermore, computational modeling studies have suggested that the rigidified phenoxy group contributes to improved binding kinetics, making this scaffold an attractive candidate for further derivatization.

Advances in synthetic methodologies have enabled more efficient access to 5-(3-fluorophenoxy)pentan-1-ol, facilitating its incorporation into larger drug discovery programs. Transition-metal-catalyzed cross-coupling reactions, particularly palladium-mediated processes, have been employed to construct the carbon-fluorine bond efficiently. Additionally, asymmetric synthesis strategies have been explored to introduce enantioselectivity into derivatives of this compound, which is crucial for developing drugs with minimal off-target effects.

The pharmacological potential of 5-(3-fluorophenoxy)pentan-1-ol has also been explored in the context of anti-inflammatory therapies. Preclinical studies indicate that certain analogs exhibit inhibitory activity against cyclooxygenase (COX) enzymes, which are key mediators of inflammation. The phenoxy group provides a scaffold for designing molecules that can selectively target COX-2 without affecting COX-1, thereby minimizing gastrointestinal side effects associated with nonsteroidal anti-inflammatory drugs (NSAIDs). The fluorine atom further enhances the binding affinity by modulating hydrophobic interactions with the enzyme active site.

From a biochemical perspective, 5-(3-fluorophenoxy)pentan-1-ol serves as a versatile building block for exploring structure-activity relationships (SAR). By systematically varying substituents on the pentyl chain or the phenyl ring, researchers can fine-tune physicochemical properties such as solubility, permeability across biological membranes (P-glycoprotein), and metabolic stability. These modifications are essential for optimizing drug-like characteristics and ensuring efficacy in vivo. Recent publications highlight the use of this compound as a precursor in generating libraries of diverse molecules for high-throughput screening (HTS), accelerating the identification of lead compounds.

The role of 5-(3-fluorophenoxy)pentan-1-ol extends beyond classical pharmaceutical applications into agrochemical research. Fluorinated phenoxy compounds have shown promise as intermediates in the synthesis of herbicides and fungicides due to their ability to disrupt essential biological processes in plants while maintaining environmental safety. The unique electronic properties imparted by the fluorine atom contribute to enhanced stability under field conditions, making these derivatives attractive for commercial development.

In conclusion, 5-(3-fluorophenoxy)pentan-1-ol (CAS No: 1184787-17-4) represents a structurally intriguing molecule with broad utility across multiple domains of chemical biology and drug discovery. Its combination of pharmacologically relevant moieties—namely the fluorine-substituted phenoxy group and the flexible pentyl chain—makes it an invaluable asset for medicinal chemists seeking to develop next-generation therapeutics. Ongoing research continues to uncover new synthetic pathways and applications for this compound, reinforcing its significance in modern chemical biology.